Cas no 61396-72-3 (1,2-Propanediol, 3-(4-bromophenyl)-)

1,2-Propanediol, 3-(4-bromophenyl)- structure
61396-72-3 structure
Product Name:1,2-Propanediol, 3-(4-bromophenyl)-
CAS No:61396-72-3
MF:C9H11BrO2
MW:231.086442232132
CID:480952
PubChem ID:20332740
Update Time:2025-04-19

1,2-Propanediol, 3-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3-(4-bromophenyl)-
    • 3-(4-bromophenyl)-1,2-propanediol
    • 3-(4-bromophenyl)propane-1,2-diol
    • DRTMEBRUKSUOCK-UHFFFAOYSA-N
    • 3-(4-bromo-phenyl)-propane-1,2-diol
    • 61396-72-3
    • DTXSID40605578
    • SCHEMBL2457986
    • Inchi: 1S/C9H11BrO2/c10-8-3-1-7(2-4-8)5-9(12)6-11/h1-4,9,11-12H,5-6H2
    • InChI Key: DRTMEBRUKSUOCK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CC(CO)O

Computed Properties

  • Exact Mass: 229.99423
  • Monoisotopic Mass: 229.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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